![molecular formula C18H20N4O3S B2641831 N-(2-(5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide CAS No. 2034585-70-9](/img/structure/B2641831.png)
N-(2-(5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide
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Description
N-(2-(5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide is a useful research compound. Its molecular formula is C18H20N4O3S and its molecular weight is 372.44. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
This compound serves as a versatile precursor for the synthesis of a wide range of heterocyclic compounds. Research in this area focuses on developing new methods for creating compounds with complex structures, which could have applications in drug discovery, materials science, and as probes for biological studies. For instance, heterocycles incorporating a thiadiazole moiety have been synthesized and assessed for their insecticidal properties against pests like the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017). Such research underscores the potential of using this compound as a building block for developing new agrochemicals.
Antitumor Activity
Another significant area of application is in the synthesis of polyfunctionally substituted heterocyclic compounds derived from this compound, aimed at evaluating their antitumor efficacy. Studies have shown that certain derivatives can inhibit the growth of various human cancer cell lines, including breast adenocarcinoma, non-small cell lung cancer, and CNS cancer cells, highlighting their potential as novel anticancer agents (Shams et al., 2010). This research avenue is crucial for the development of new chemotherapeutic options.
Coordination Chemistry and Antioxidant Activity
The compound is also utilized in coordination chemistry to construct novel Co(II) and Cu(II) coordination complexes. These complexes have been studied for their hydrogen bonding and self-assembly processes, as well as for their antioxidant activities. For example, pyrazole-acetamide derivatives have demonstrated significant antioxidant activity, suggesting potential applications in mitigating oxidative stress-related diseases (Chkirate et al., 2019).
Antimicrobial Activity
Research into the antimicrobial properties of new heterocycles incorporating the pyrazole moiety derived from this compound has also been conducted. These studies are directed towards identifying novel antimicrobial agents that could be effective against resistant strains of bacteria and fungi, addressing a critical need in public health (Bondock et al., 2008).
Properties
IUPAC Name |
N-[2-(5-cyclopropyl-3-thiophen-3-ylpyrazol-1-yl)ethyl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O3S/c23-16(10-21-17(24)3-4-18(21)25)19-6-7-22-15(12-1-2-12)9-14(20-22)13-5-8-26-11-13/h5,8-9,11-12H,1-4,6-7,10H2,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKUKLDZONHXJJI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=NN2CCNC(=O)CN3C(=O)CCC3=O)C4=CSC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.